Cas no 1467061-96-6 (5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine)
5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine
-
- MDL: MFCD28667284
- Inchi: 1S/C8H11BrN2O/c1-11(2)7-5-4-6(9)8(10-7)12-3/h4-5H,1-3H3
- InChI Key: XOBLFCUMHLJPNQ-UHFFFAOYSA-N
- SMILES: C1(N(C)C)=NC(OC)=C(Br)C=C1
5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1106435-5g |
5-bromo-6-methoxy-N,N-dimethylpyridin-2-amine |
1467061-96-6 | 95% | 5g |
$2400 | 2024-07-23 | |
| eNovation Chemicals LLC | Y1106435-5g |
5-bromo-6-methoxy-N,N-dimethylpyridin-2-amine |
1467061-96-6 | 95% | 5g |
$3300 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1106435-5g |
5-bromo-6-methoxy-N,N-dimethylpyridin-2-amine |
1467061-96-6 | 95% | 5g |
$3300 | 2025-03-01 |
5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine
Introduction to 5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine (CAS No. 1467061-96-6)
5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine, identified by its Chemical Abstracts Service (CAS) number 1467061-96-6, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and methoxy substituents, along with the dimethylamino group, imparts unique reactivity that is exploited in multiple synthetic pathways.
The compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities. Pyridines and their derivatives are integral to numerous pharmacophores, influencing everything from CNS-targeting drugs to antimicrobial agents. The specific arrangement of functional groups in 5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine positions it as a key building block for further chemical manipulation, enabling the development of novel therapeutic agents.
In recent years, there has been a surge in research focused on optimizing small molecule libraries for drug discovery. 5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine has emerged as a compound of interest in high-throughput screening (HTS) campaigns due to its ability to serve as a precursor for diverse scaffolds. Its brominated pyridine core allows for easy functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the introduction of aryl or heteroaryl groups. This adaptability has made it a staple in medicinal chemistry workshops aiming to identify new leads against targets like kinases, GPCRs, and ion channels.
The methoxy group at the 6-position contributes to the compound's solubility and metabolic stability, attributes that are highly desirable in drug candidates. Furthermore, the N,N-dimethylamino moiety enhances lipophilicity while potentially serving as a hydrogen bond acceptor or donor in protein-ligand interactions. These features collectively make 5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine an attractive candidate for structure-based drug design initiatives.
Recent advancements in computational chemistry have further highlighted the potential of this compound. Machine learning models trained on large datasets have demonstrated that pyridine derivatives with bromo and methoxy substituents exhibit high binding affinity for certain therapeutic targets. For instance, studies have shown that analogs of 5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine can modulate enzyme activity through selective interaction with key residues in the active site. Such insights have guided synthetic efforts toward optimizing potency and selectivity.
In the context of kinase inhibition—a critical area in oncology research—5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine has been explored as a scaffold for developing novel inhibitors. The bromine atom provides a handle for palladium-catalyzed coupling reactions, allowing chemists to attach pharmacophoric units that engage critical pockets in kinase structures. Concurrently, the dimethylamino group can interact with hinge region residues, improving binding affinity. Preliminary studies have reported promising results from derivatives bearing additional substituents at strategic positions.
The pharmaceutical industry's emphasis on targeted therapies has driven demand for specialized intermediates like 5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine. Its role in generating libraries of compounds with tailored properties underscores its importance in modern drug development pipelines. Researchers are leveraging its reactivity not only to create new molecular entities but also to improve existing drug candidates through analog synthesis.
From a synthetic chemistry perspective, 5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine exemplifies the elegance of functional group interconversion. Strategies such as halogen exchange or nucleophilic substitution can be employed to diversify its structure while maintaining core recognition elements essential for biological activity. This flexibility ensures that chemists can adapt synthetic routes based on evolving project needs without discarding promising leads.
The compound's relevance extends beyond academia into industrial applications. Contract research organizations (CROs) frequently utilize derivatives of 5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine in custom synthesis projects aimed at producing novel intermediates for client programs. Its well-characterized reactivity profile minimizes experimental uncertainty, streamlining workflows and reducing time-to-market for new therapeutics.
Looking ahead, emerging technologies such as flow chemistry and biocatalysis are expected to enhance access to complex derivatives of 5-Bromo-6-methoxy-N,N-dimethylpyridin-2-am ine . These innovations promise faster reaction times and improved scalability while maintaining high yields and purity standards required by pharmaceutical manufacturers.
In summary, 5-Bromo - 6 - meth oxy - N , N - dim ethyl py ridi ne - 2 - am ine ( CAS No . 1467061 - 96 - 6 ) stands out as a versatile intermediate with far-reaching implications across medicinal chemistry and drug discovery . Its structural features enable diverse functionalization strategies , making it indispensable for designing next-generation therapeutics targeting myriad diseases . As research progresses , this compound will continue to play a pivotal role in advancing both academic investigations and industrial applications within the chemical pharmaceutical sector .
1467061-96-6 (5-Bromo-6-methoxy-N,N-dimethylpyridin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)